Cas no 1247047-82-0 (5-Bromo-N-cyclobutyl-2-methylaniline)

5-Bromo-N-cyclobutyl-2-methylaniline is a brominated aromatic amine featuring a cyclobutyl substituent on the nitrogen atom and a methyl group adjacent to the amino functionality. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its distinct structure, combining a bromo group with a cyclobutylamine moiety, enables selective functionalization and cross-coupling reactions, making it valuable for constructing complex molecular frameworks. The electron-rich aniline core enhances reactivity in electrophilic substitutions, while the steric influence of the cyclobutyl group can direct regioselective transformations. Suitable for use in research and industrial applications, it offers synthetic flexibility for developing specialized derivatives.
5-Bromo-N-cyclobutyl-2-methylaniline structure
1247047-82-0 structure
Product Name:5-Bromo-N-cyclobutyl-2-methylaniline
CAS No:1247047-82-0
MF:C11H14BrN
MW:240.139562129974
CID:5056964
PubChem ID:61777182
Update Time:2026-02-28

5-Bromo-N-cyclobutyl-2-methylaniline Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-N-cyclobutyl-2-methylaniline
    • 5-Bromo-N-cyclobutyl-2-methylaniline
    • Inchi: 1S/C11H14BrN/c1-8-5-6-9(12)7-11(8)13-10-3-2-4-10/h5-7,10,13H,2-4H2,1H3
    • InChI Key: DGQCMACNNXDJEE-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C)=C(C=1)NC1CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 168
  • XLogP3: 3.9
  • Topological Polar Surface Area: 12

5-Bromo-N-cyclobutyl-2-methylaniline Pricemore >>

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Additional information on 5-Bromo-N-cyclobutyl-2-methylaniline

5-Bromo-N-cyclobutyl-2-methylaniline (CAS 1247047-82-0): A Comprehensive Guide to Properties and Applications

5-Bromo-N-cyclobutyl-2-methylaniline (CAS 1247047-82-0) is an important organic intermediate with significant applications in pharmaceutical research and specialty chemical synthesis. This brominated aromatic amine features a unique molecular structure combining a cyclobutyl group with a methyl-substituted aniline core, making it valuable for various synthetic transformations.

The compound's molecular formula is C11H14BrN, with a molecular weight of 240.14 g/mol. Its structural features include a bromo substituent at the 5-position and a methyl group at the 2-position of the aniline ring, along with the distinctive N-cyclobutyl moiety. This combination creates interesting electronic and steric properties that influence its reactivity patterns.

In pharmaceutical applications, 5-Bromo-N-cyclobutyl-2-methylaniline serves as a key building block for drug discovery. Researchers value its potential in creating small molecule inhibitors and receptor modulators, particularly in neurological and metabolic disease research. The compound's structural features allow for diverse derivatization possibilities, making it versatile for medicinal chemistry programs.

The synthesis of CAS 1247047-82-0 typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes may include bromination reactions, amination processes, and cyclobutyl group introduction through various coupling methodologies. Process optimization focuses on yield improvement and purity enhancement to meet the stringent requirements of pharmaceutical applications.

Analytical characterization of 5-Bromo-N-cyclobutyl-2-methylaniline employs standard techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's identity and purity, which are crucial for research applications. The typical purity specification for research-grade material exceeds 95%, with some specialized applications requiring even higher purity levels.

Recent trends in chemical research have increased interest in cyclobutyl-containing compounds like 5-Bromo-N-cyclobutyl-2-methylaniline. The constrained geometry of the cyclobutyl ring introduces unique three-dimensionality to molecules, potentially improving target binding and metabolic stability in drug candidates. This aligns with current pharmaceutical industry preferences for sp3-rich scaffolds in lead optimization.

Storage and handling of CAS 1247047-82-0 require standard laboratory precautions for organic compounds. Recommended storage conditions typically include protection from light and moisture at controlled room temperature. While not classified as highly hazardous, proper personal protective equipment should be used when handling the material in powder form.

The market for specialized intermediates like 5-Bromo-N-cyclobutyl-2-methylaniline continues to grow, driven by expanding pharmaceutical R&D activities worldwide. Custom synthesis providers and fine chemical manufacturers are increasingly offering this compound to meet research demand. Pricing varies based on quantity and purity requirements, with milligram to kilogram quantities typically available from specialty suppliers.

Environmental and regulatory aspects of 5-Bromo-N-cyclobutyl-2-methylaniline production follow standard chemical industry practices. Waste streams from synthesis processes require proper treatment according to local regulations. The compound's environmental fate and toxicity profile are subjects of ongoing research as part of responsible chemical development practices.

Future research directions for CAS 1247047-82-0 may explore its potential in new therapeutic areas or as a precursor for advanced materials. The compound's versatility suggests possible applications beyond pharmaceuticals, including specialty polymers or functional materials. Continued investigation of its structure-activity relationships may reveal additional valuable properties.

For researchers considering 5-Bromo-N-cyclobutyl-2-methylaniline for their projects, consultation with synthetic chemistry experts is recommended to fully exploit its potential. The compound's unique combination of structural features offers numerous possibilities for molecular design and discovery across multiple scientific disciplines.

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